Cas no 721416-16-6 (2-cyano-2-[3-(2-methoxyethyl)-4-oxo-1,3-thiazolidin-2-ylidene]-N-(2-phenylethyl)acetamide)

• Product Name: 2-cyano-2-[3-(2-methoxyethyl)-4-oxo-1,3-thiazolidin-2-ylidene]-N-(2-phenylethyl)acetamide
• CAS No: 721416-16-6
• MF: C₁₇H₁₉N₃O₃S
• MW: 345.41606259346
• CID: 6295090
• PubChem ID: 2341211
• Update Time: 2025-07-23

2-cyano-2-[3-(2-methoxyethyl)-4-oxo-1,3-thiazolidin-2-ylidene]-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 721416-16-6
• HMS1722N18
• SR-01000036544
• SR-01000036544-1
• 2-cyano-2-[3-(2-methoxyethyl)-4-oxo-1,3-thiazolidin-2-ylidene]-N-(2-phenylethyl)acetamide
• Z56860363
• EN300-26604881

• Inchi： 1S/C17H19N3O3S/c1-23-10-9-20-15(21)12-24-17(20)14(11-18)16(22)19-8-7-13-5-3-2-4-6-13/h2-6H,7-10,12H2,1H3,(H,19,22)/b17-14-
• InChI Key： ADKOIRXIHVHXIL-VKAVYKQESA-N
• SMILES： S1CC(N(/C/1=C(\C#N)/C(NCCC1C=CC=CC=1)=O)CCOC)=O

Computed Properties

• Exact Mass: 345.11471265g/mol
• Monoisotopic Mass: 345.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 108Ų

Additional information on 2-cyano-2-[3-(2-methoxyethyl)-4-oxo-1,3-thiazolidin-2-ylidene]-N-(2-phenylethyl)acetamide

Introduction to 2-cyano-2-[3-(2-methoxyethyl)-4-oxo-1,3-thiazolidin-2-ylidene]-N-(2-phenylethyl)acetamide (CAS No. 721416-16-6)

The compound 2-cyano-2-[3-(2-methoxyethyl)-4-oxo-1,3-thiazolidin-2-ylidene]-N-(2-phenylethyl)acetamide, identified by its CAS number 721416-16-6, is a sophisticated molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their unique structural and functional properties. The presence of multiple pharmacophoric groups, including a cyano group, an N-substituted amide moiety, and a thiazolidine ring, makes this molecule a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in thiazolidine derivatives due to their diverse biological activities. Thiazolidine scaffolds are known for their ability to interact with various biological targets, making them valuable in the design of novel therapeutic agents. The specific structure of 2-cyano-2-[3-(2-methoxyethyl)-4-oxo-1,3-thiazolidin-2-ylidene]-N-(2-phenylethyl)acetamide incorporates a cyano-substituted acetylene derivative, which is often associated with enhanced binding affinity and selectivity. This feature is particularly attractive for the development of targeted therapies.

The pharmacological profile of this compound has been the subject of extensive research. Studies have indicated that thiazolidine derivatives can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and antiviral properties. The N-(2-phenylethyl)acetamide moiety further contributes to the compound's pharmacological potential by providing a hydrogen bond donor/acceptor site that can interact with biological targets. This dual functionality makes the compound a versatile tool for medicinal chemists.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling studies on 2-cyano-2-[3-(2-methoxyethyl)-4-oxo-1,3-thiazolidin-2-ylidene]-N-(2-phenylethyl)acetamide have revealed promising interactions with various enzymes and receptors involved in critical biological pathways. These virtual studies have guided experimental efforts and have helped in optimizing the compound's structure for improved efficacy and reduced toxicity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The key steps include the formation of the thiazolidine ring, the introduction of the cyano group, and the attachment of the N-(2-phenylethyl)acetamide moiety. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve these transformations efficiently. The use of green chemistry principles has also been considered to minimize environmental impact.

Evaluation of the pharmacokinetic properties of 2-cyano-2-[3-(2-methoxyethyl)-4-oxo-1,3-thiazolidin-2-ylidene]-N-(2-phenylethyl)acetamide is crucial for its potential therapeutic application. In vitro studies have shown that this compound exhibits favorable solubility and stability profiles, which are essential for formulation development. Additionally, preliminary toxicology studies suggest that the compound is well-tolerated at relevant doses, although further investigations are necessary to fully assess its safety profile.

The therapeutic potential of this compound is further supported by its ability to modulate key signaling pathways associated with various diseases. For instance, it has been observed that thiazolidine derivatives can interfere with inflammatory pathways by inhibiting the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of the cyano group in 2-cyano-2-[3-(2-methoxyethyl)-4-oxo-1,3-thiazolidin-2-ylidene]-N-(2-phénylethyl)acetamide may enhance its ability to interact with these enzymes, thereby potentiating its anti-inflammatory effects.

In conclusion, 2-cyano-2-[3-(2-methoxyethyl)-4-oxyo1,3-thiazolidin - 22 ylidene] - N -( 22 - phenylethyl ) acetamide (CAS No . 721416 - 16 - 6 ) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further development into novel therapeutic agents. Continued research in this area will likely uncover additional applications for this compound and related derivatives.